Cas no 30560-26-0 (Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI))

Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI) structure
30560-26-0 structure
Product Name:Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
CAS No:30560-26-0
MF:C6H14NO3PS
MW:211.219021320343
CID:308614
PubChem ID:207724
Update Time:2025-04-19

Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
    • N-[methoxy(methylsulfanyl)phosphoryl]butanamide
    • DTXSID40952852
    • BRN 2440613
    • (1-Oxobutyl)phosphoramidothioic acid O,S-dimethyl ester
    • O-Methyl-S-methyl-N-butyrylphosphoroamidothioate
    • Phosphoramidothioic acid, butyryl-, O,S-dimethyl ester
    • N-[Methoxy(methylsulfanyl)phosphoryl]butanimidic acid
    • Phosphoramidothioic acid, (1-oxobutyl)-, O,S-dimethyl ester
    • 30560-26-0
    • Inchi: 1S/C6H14NO3PS/c1-4-5-6(8)7-11(9,10-2)12-3/h4-5H2,1-3H3,(H,7,8,9)
    • InChI Key: DRFWNARXWNRANJ-UHFFFAOYSA-N
    • SMILES: S(C)P(NC(CCC)=O)(=O)OC

Computed Properties

  • Exact Mass: 211.04332
  • Monoisotopic Mass: 211.04320148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 55.4
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